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Compound of Interest

Compound Name: BDP FL-PEG4-TCO

Cat. No.: B605995

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral properties and
applications of BDP FL-PEG4-TCO, a versatile fluorescent probe. The information herein is
intended to empower researchers in the fields of bioconjugation, cellular imaging, and drug
development to effectively utilize this powerful tool.

BDP FL-PEG4-TCO is a trifunctional molecule that integrates a bright and photostable boron-
dipyromethene (BODIPY™ FL) fluorophore, a hydrophilic four-unit polyethylene glycol (PEG4)
spacer, and a reactive trans-cyclooctene (TCO) group.[1][2][3] This unique combination of
components provides excellent spectral characteristics, enhanced water solubility, and a highly
efficient and specific means of labeling biomolecules through bioorthogonal "click chemistry".[1]

[2]

Core Spectral and Physicochemical Properties

The performance of BDP FL-PEG4-TCO as a fluorescent label is defined by its key
photophysical parameters. These properties are summarized in the table below, providing
essential data for designing and interpreting fluorescence-based experiments.
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Property Value Reference(s)
Excitation Maximum (Aex) 503 nm
Emission Maximum (Aem) 509 nm

Molar Extinction Coefficient (g)

80,000 M—cm1

Fluorescence Quantum Yield

0.9
(P)
Molecular Formula Cs3H49BF2N4O7
Molecular Weight 662.57 g/mol
N Soluble in DMSO, DMF, DCM;
Solubility

low solubility in water

The BDP FL core is renowned for its sharp emission spectrum, high quantum yield, and relative

insensitivity to environmental factors such as pH and solvent polarity, making it a robust

fluorophore for a wide range of applications.

Mechanism of Action: TCO-Tetrazine Ligation

The primary utility of BDP FL-PEG4-TCO in bioconjugation lies in the highly efficient and

bioorthogonal reaction between its TCO group and a tetrazine-modified molecule. This

reaction, an inverse-electron-demand Diels-Alder (IEDDA) cycloaddition, is a cornerstone of

"click chemistry". It is characterized by exceptionally fast reaction kinetics and the ability to

proceed under mild, physiological conditions without the need for a cytotoxic copper catalyst.

This makes it an ideal strategy for labeling biomolecules in living cells and in vivo.
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TCO-Tetrazine Bioorthogonal Ligation

Experimental Protocols

The following provides a general methodology for the fluorescent labeling of a tetrazine-
modified biomolecule with BDP FL-PEG4-TCO.

Materials:

BDP FL-PEG4-TCO
Tetrazine-modified biomolecule (e.g., protein, antibody)
Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.4, or other suitable buffer.

Solvent: Anhydrous DMSO or DMF for preparing stock solutions.

Procedure:

Stock Solution Preparation:

o Prepare a stock solution of BDP FL-PEG4-TCO (e.g., 1-10 mM) in anhydrous DMSO or
DMF.
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o Prepare a stock solution of the tetrazine-modified biomolecule in an appropriate buffer.

e Labeling Reaction:

o Add the BDP FL-PEG4-TCO stock solution to the solution of the tetrazine-modified
biomolecule. A molar excess of the dye (typically 1.5 to 5-fold) is recommended to ensure
efficient labeling.

o The final concentration of the organic solvent (DMSO or DMF) in the reaction mixture
should be kept low (ideally <10%) to avoid denaturation of the biomolecule.

o Incubate the reaction mixture at room temperature or 37°C for 1-2 hours. The reaction is
typically rapid, but optimization of the incubation time may be necessary depending on the
specific reactants.

o Purification of the Labeled Biomolecule:

o Remove the unreacted BDP FL-PEG4-TCO from the labeled biomolecule using a suitable
purification method. This can include size exclusion chromatography (e.g., a desalting
column), dialysis, or tangential flow filtration.

o Characterization of the Labeled Biomolecule:

o Determine the degree of labeling (DOL), which is the average number of dye molecules
per biomolecule. This can be calculated using the absorbance of the BDP FL dye at its
maximum absorption wavelength (~503 nm) and the absorbance of the biomolecule at a
wavelength where the dye does not absorb (e.g., 280 nm for proteins).
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General Workflow for Bioconjugation

Advanced Applications

The unique properties of BDP FL-PEG4-TCO make it suitable for a variety of advanced
applications in biomedical research:

¢ Cellular Imaging and Tracking: The bright and stable fluorescence of the BDP FL dye allows
for high-resolution imaging and long-term tracking of labeled biomolecules within living cells
and tissues.

e PROTAC Development: BDP FL-PEG4-TCO can be used as a fluorescent linker in
Proteolysis Targeting Chimeras (PROTACS) to study their cellular uptake, localization, and
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engagement with target proteins.

e Antibody-Drug Conjugates (ADCSs): The specific and bioorthogonal nature of the TCO-
tetrazine ligation is well-suited for the development of ADCs, enabling the precise attachment
of a cytotoxic drug to a TCO-labeled antibody.

In conclusion, BDP FL-PEG4-TCO is a state-of-the-art reagent that offers a powerful
combination of bright fluorescence, enhanced solubility, and highly efficient bioorthogonal click
chemistry, making it an invaluable tool for modern biological and pharmaceutical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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